Cas no 2227871-73-8 (5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol
• CAS No: 2227871-73-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5937440
• PubChem ID: 165974627
• Update Time: 2025-10-28

5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol
• 2227871-73-8
• 5-[(3R)-3-aminobutyl]-3-methoxybenzene-1,2-diol
• EN300-1798695

• Inchi： 1S/C11H17NO3/c1-7(12)3-4-8-5-9(13)11(14)10(6-8)15-2/h5-7,13-14H,3-4,12H2,1-2H3/t7-/m1/s1
• InChI Key： QUVNPCLYPRXNBH-SSDOTTSWSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)CC[C@@H](C)N)O)O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol

5-(3R)-3-Aminobutyl-3-methoxybenzene-1,2-diol (CAS No. 2227871-73-8): A Comprehensive Overview

5-(3R)-3-Aminobutyl-3-methoxybenzene-1,2-diol (CAS No. 2227871-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chiral (3R)-3-aminobutyl side chain and methoxybenzene-1,2-diol core, exhibits intriguing chemical properties and potential applications in drug discovery and development. Its structural features make it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

The growing interest in 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol is partly due to its relevance in addressing current healthcare challenges, such as neurodegenerative diseases and oxidative stress-related conditions. Researchers are exploring its potential as a precursor for novel therapeutics, aligning with the increasing demand for precision medicine and targeted drug delivery systems. The compound's chirality is particularly noteworthy, as enantiomerically pure compounds often exhibit enhanced pharmacological activity and reduced side effects.

From a chemical perspective, 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol demonstrates interesting reactivity patterns. The presence of both amino and dihydroxy functional groups allows for diverse chemical modifications, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential in creating multifunctional scaffolds for drug candidates, particularly those addressing neuroinflammation and mitochondrial dysfunction - two hot topics in contemporary medical research.

The synthesis of CAS 2227871-73-8 typically involves asymmetric synthesis techniques to ensure the proper (3R) configuration of the aminobutyl side chain. This aspect is crucial for maintaining the compound's biological activity and has become a focal point for researchers developing chiral catalysts and stereoselective reactions. The pharmaceutical industry's shift toward enantiomerically pure drugs has further increased the relevance of such compounds in modern drug development pipelines.

In the context of green chemistry and sustainable synthesis, researchers are investigating more efficient and environmentally friendly routes to produce 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol. This aligns with the broader industry trend toward reducing waste and energy consumption in chemical manufacturing. The compound's potential applications in biodegradable materials and eco-friendly catalysts are also being explored, addressing the growing consumer demand for sustainable chemical solutions.

Analytical characterization of 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol typically involves advanced techniques such as chiral HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for verifying the compound's purity and stereochemical integrity, particularly given the pharmaceutical industry's stringent quality requirements. The development of rapid and accurate analytical methods for this compound remains an active area of research, especially with the increasing adoption of quality by design (QbD) principles in drug development.

The commercial availability of CAS 2227871-73-8 has expanded in recent years, reflecting its growing importance in research and development. Suppliers typically offer this compound in various purity grades, from research quantities to bulk scales, catering to different stages of drug discovery and development. The market for such specialized intermediates is expected to grow significantly, driven by the pharmaceutical industry's continued focus on innovative small molecule therapeutics and personalized medicine approaches.

Looking forward, 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol is poised to play an important role in addressing several unmet medical needs. Its unique structural features make it particularly interesting for researchers working on blood-brain barrier penetration and neuroprotective agents, areas that have seen increased investment in recent years. As the scientific community continues to unravel the compound's full potential, we can expect to see more innovative applications emerging in both pharmaceutical and materials science fields.

For researchers and industry professionals interested in chiral building blocks and pharmaceutical intermediates, understanding the properties and applications of 5-(3R)-3-aminobutyl-3-methoxybenzene-1,2-diol is becoming increasingly important. The compound represents an excellent example of how carefully designed molecular structures can address complex biological challenges while meeting the evolving demands of modern drug development paradigms.